Cas no 2172257-27-9 (2-ethyl-6-methyl-4-(2-methylbut-3-yn-2-yl)-1lambda4-thiomorpholin-1-one)

• Product Name: 2-ethyl-6-methyl-4-(2-methylbut-3-yn-2-yl)-1lambda4-thiomorpholin-1-one
• CAS No: 2172257-27-9
• MF: C₁₂H₂₁NOS
• MW: 227.366242170334
• CID: 6571092
• PubChem ID: 165589911
• Update Time: 2025-10-24

2-ethyl-6-methyl-4-(2-methylbut-3-yn-2-yl)-1lambda4-thiomorpholin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-6-methyl-4-(2-methylbut-3-yn-2-yl)-1lambda4-thiomorpholin-1-one
• EN300-1615167
• 2172257-27-9

• Inchi： 1S/C12H21NOS/c1-6-11-9-13(12(4,5)7-2)8-10(3)15(11)14/h2,10-11H,6,8-9H2,1,3-5H3
• InChI Key： QHPJGYHTHWSTSY-UHFFFAOYSA-N
• SMILES： S1(C(C)CN(C(C#C)(C)C)CC1CC)=O

Computed Properties

• Exact Mass: 227.13438547g/mol
• Monoisotopic Mass: 227.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 39.5Ų

Additional information on 2-ethyl-6-methyl-4-(2-methylbut-3-yn-2-yl)-1lambda4-thiomorpholin-1-one

Compound CAS No. 2172257-27-9: 2-Ethyl-6-Methyl-4-(2-Methylbut-3-Yn-2-Yl)-1λ4-Thiomorpholin-1-One

The compound with CAS number 2172257-27-9, commonly referred to as 2-Ethyl-6-Methyl-4-(2-Methylbut-3-Yn-2-Yl)-1λ4-Thiomorpholin-1-One, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of thiomorpholines, which are derivatives of morpholine with a sulfur atom replacing one of the oxygen atoms. The structure of this compound is characterized by a thiomorpholine ring system substituted with ethyl, methyl, and a 2-methylbutynyl group, making it a unique and versatile molecule.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its structural features, including the sulfur-containing ring and the presence of alkyl substituents, contribute to its ability to interact with biological targets in a specific manner. Researchers have explored its antimicrobial properties, which make it a promising candidate for developing new antibiotics or antifungal agents. Additionally, its stability under various chemical conditions has been tested, revealing its suitability for use in harsh environments.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The key intermediates include various alkyl halides and thioureas, which are carefully selected to ensure the formation of the desired product. The reaction conditions, such as temperature and solvent choice, play a critical role in achieving high yields and maintaining the integrity of the molecule's structure.

One of the most intriguing aspects of this compound is its ability to form stable complexes with metal ions. This property has led to its investigation in coordination chemistry and catalysis. For instance, studies have shown that it can act as a ligand in transition metal complexes, enhancing their catalytic activity in reactions such as oxidation and hydrogenation. This opens up new possibilities for its application in industrial catalysis and green chemistry.

Moreover, the compound has been studied for its potential in polymer science. Its unique structure allows it to serve as a building block for synthesizing advanced polymers with tailored properties. For example, researchers have explored its use in creating thermoresistant polymers that can withstand extreme temperatures without losing their mechanical integrity.

Another area where this compound has shown promise is in electronic materials. Its sulfur-containing ring system contributes to its electrical conductivity, making it a candidate for use in organic semiconductors and conductive polymers. Recent experiments have demonstrated that incorporating this compound into polymer blends can significantly improve their electrical properties without compromising their flexibility.

In conclusion, the compound CAS No. 2172257-27-9 represents a fascinating example of how complex organic molecules can be designed and synthesized for diverse applications. Its unique structure, combined with its versatile chemical properties, positions it as a valuable tool in fields ranging from pharmaceuticals to materials science. As research continues to uncover new aspects of its behavior and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.